3-Nitrobenzoic-D4 acid 3-Nitrobenzoic-D4 acid
Brand Name: Vulcanchem
CAS No.: 78399-78-7
VCID: VC21097910
InChI: InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)/i1D,2D,3D,4D
SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
Molecular Formula: C7H5NO4
Molecular Weight: 171.14 g/mol

3-Nitrobenzoic-D4 acid

CAS No.: 78399-78-7

Cat. No.: VC21097910

Molecular Formula: C7H5NO4

Molecular Weight: 171.14 g/mol

* For research use only. Not for human or veterinary use.

3-Nitrobenzoic-D4 acid - 78399-78-7

Specification

CAS No. 78399-78-7
Molecular Formula C7H5NO4
Molecular Weight 171.14 g/mol
IUPAC Name 2,3,4,6-tetradeuterio-5-nitrobenzoic acid
Standard InChI InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)/i1D,2D,3D,4D
Standard InChI Key AFPHTEQTJZKQAQ-RHQRLBAQSA-N
Isomeric SMILES [2H]C1=C(C(=C(C(=C1[2H])[N+](=O)[O-])[2H])C(=O)O)[2H]
SMILES C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
Canonical SMILES C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator